Cas no 2097892-57-2 (2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide)

2-(4-Fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide is a fluorinated acetamide derivative featuring a thiophene-containing hydroxyalkyl side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its hybrid structure, combining a fluorophenyl moiety with a thiophene-based substituent. The presence of both fluorine and thiophene groups enhances its potential for bioactivity, particularly in targeting neurological or metabolic pathways. The hydroxypropyl linker improves solubility and offers a site for further functionalization. Its well-defined molecular architecture makes it a valuable intermediate for the development of novel therapeutic agents or biochemical probes. The compound's synthetic versatility and structural features support its use in drug discovery and mechanistic studies.
2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide structure
2097892-57-2 structure
Product Name:2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
CAS No:2097892-57-2
MF:C16H18FNO2S
MW:307.383026599884
CID:5474230
PubChem ID:126852160
Update Time:2025-05-26

2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS032465006
    • F6194-1052
    • 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
    • 2097892-57-2
    • 2-(4-fluorophenyl)-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)acetamide
    • Inchi: 1S/C16H18FNO2S/c1-16(20,9-13-6-7-21-10-13)11-18-15(19)8-12-2-4-14(17)5-3-12/h2-7,10,20H,8-9,11H2,1H3,(H,18,19)
    • InChI Key: MVHIKODVVZYLOS-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(C)(CNC(CC1C=CC(=CC=1)F)=O)O

Computed Properties

  • Exact Mass: 307.10422815g/mol
  • Monoisotopic Mass: 307.10422815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.6Ų

2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Pricemore >>

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Additional information on 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097892-57-2)

The compound 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097892-57-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a thiophene moiety, makes it a promising candidate for drug development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel acetamide derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the hydroxypropyl and thiophen-3-yl groups in this compound enhances its solubility and bioavailability, critical factors in drug design. These attributes align with current trends in personalized medicine, where small-molecule therapeutics are increasingly tailored to individual patient needs. As such, 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide is being explored for its role in next-generation treatments.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Scientists are investigating whether its fluorophenyl component contributes to enhanced binding affinity with biological targets, a topic of great relevance in drug discovery forums. Additionally, the thiophene ring is known for its electron-rich properties, which may facilitate interactions with proteins or DNA, making it a hotspot for computational chemistry studies.

The compound’s CAS No. 2097892-57-2 is often referenced in patent filings and academic papers, highlighting its commercial and academic value. With the rise of AI-driven drug discovery, researchers are leveraging machine learning to predict the bioactivity of similar acetamide-based compounds. This approach has accelerated the identification of potential therapeutic applications, reducing the time and cost associated with traditional screening methods.

Another area of interest is the compound’s potential role in addressing neurodegenerative diseases. The hydroxypropyl group’s ability to cross the blood-brain barrier has sparked investigations into its efficacy for conditions like Alzheimer’s or Parkinson’s. Such studies are part of a broader effort to develop central nervous system (CNS)-targeted drugs, a field experiencing rapid growth due to unmet medical needs.

From an industrial perspective, 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide is also being evaluated for its scalability in synthesis. Pharmaceutical companies are keen on optimizing its production to meet regulatory standards while maintaining cost-effectiveness. This focus on green chemistry and sustainable practices reflects broader industry shifts toward environmentally friendly manufacturing processes.

In summary, 2-(4-fluorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097892-57-2) represents a fascinating intersection of chemistry and medicine. Its structural features and potential applications make it a subject of ongoing research, with implications for drug development, neurodegenerative therapies, and sustainable manufacturing. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of pharmacology.

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